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Compound of Interest

Compound Name: Chlorotrimethylgermane
CAS No.: 1529-47-1
Cat. No.: B075237
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Abstract

Chlorotrimethylgermane, with the molecular formula CsHoClGe, is a pivotal
organogermanium compound utilized extensively in organic synthesis and materials science.
This document provides a comprehensive technical overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and key reactions, and a summary
of its primary applications. All quantitative data are presented in structured tables for ease of
comparison, and key processes are visualized through diagrams generated using Graphviz.

Chemical and Physical Properties

Chlorotrimethylgermane is a colorless liquid at room temperature with a distinct odor. It is a
volatile and reactive compound, primarily used as a precursor for the introduction of the
trimethylgermyl group into organic molecules.

Table 1: Physical and Chemical Properties of Chlorotrimethylgermane
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Property Value Source(s)
Molecular Formula C3HoClGe [1]
Molecular Weight 153.19 g/mol [2]
CAS Number 1529-47-1 [3]
Appearance Colorless liquid [4]
Density 1.24 g/mL at 25 °C [3]
Boiling Point 102 °C [3]
Melting Point -13°C [3]
Refractive Index (n20/D) 1.433 [3]

N Soluble in organic solvents,
Solubility o o [1]
limited solubility in water.

Safety and Handling

Chlorotrimethylgermane is a hazardous substance and must be handled with appropriate
safety precautions in a well-ventilated fume hood. It is highly flammable and corrosive, causing
severe skin burns and eye damage.[2]

Table 2: GHS Hazard Information for Chlorotrimethylgermane
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Pictogram Signal Word

Hazard
Statement(s)

Precautionary
Statement(s)

lwialt text
Danger
lwaalt text

H225: Highly
flammable liquid and
vapor.H314: Causes
severe skin burns and

eye damage.

P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking.P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.P303+P361
+P353: IF ON SKIN
(or hair): Take off
immediately all
contaminated clothing.
Rinse skin with
water/shower.P305+P
351+P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Source:[2]

Synthesis of Chlorotrimethylgermane

A common and effective method for the synthesis of chlorotrimethylgermane involves the

controlled demethylation of tetramethylgermane using concentrated sulfuric acid, followed by

treatment with ammonium chloride.[5]
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Experimental Protocol: Synthesis from
Tetramethylgermane

Materials:

Tetramethylgermane ((CHs)aGe)

Concentrated Sulfuric Acid (H2SOa)

Ammonium Chloride (NH4Cl), dry and pulverized

Pentane

Anhydrous Sodium Sulfate (Na2S0a4)

Ice bath

Apparatus for gas collection

Procedure:

A two-necked flask equipped with a magnetic stirrer, a pressure-equalized addition funnel,
and an outlet to a gas collection apparatus is cooled in an ice bath.

e 35.5 g (0.266 mol) of tetramethylgermane and 138 g of concentrated sulfuric acid are added
to the flask.

e The solution is stirred magnetically for 2 hours at 0 °C and then for 5 hours at room
temperature. The efficiency of stirring is critical for the reaction's success.

 After the evolution of 5.95 L (0.266 mol) of methane, the mixture is cooled in an ice bath.

e 22.59(0.417 mol) of dry, pulverized ammonium chloride is added to the mixture over 30
minutes with continuous stirring.

e Stirring is continued for an additional hour.

e The organic layer is extracted with three 200 mL portions of pentane.
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» The combined organic layers are dried over anhydrous sodium sulfate.

« Simple distillation of the dried organic layer yields chlorotrimethylgermane.

Expected Yield: 30.25 g (86%) Boiling Point of Product: 102-103 °C at 760 mm Hg

Step 1: Demethylation

Conc. H2S0a4
tirring at 0°C then RT Trlmethylgerman_lum Gas Evotutio Methane (CHs)
»-\ Sulfate Intermediate
Tetramethylgermane Ll
((CH3)aGe)

Addition at 0°C

Ste{; 2: Chlorination

[ Chlorotrimethylgermane | .
NHaCI > ((CH3)sGeCl) Ammonium Sulfate

Click to download full resolution via product page

Synthesis of Chlorotrimethylgermane Workflow

Key Reactions and Applications

Chlorotrimethylgermane is a versatile reagent in organic synthesis, primarily for the
introduction of the trimethylgermyl moiety. This group can serve as a protecting group or as a
reactive handle for further transformations.

Nucleophilic Substitution

The germanium-chlorine bond is susceptible to cleavage by nucleophiles, making it useful for
the synthesis of a wide range of organogermanium compounds. A common example is the
reaction with Grignard reagents to form new carbon-germanium bonds.

Experimental Protocol: Reaction with a Grignard Reagent (lllustrative)
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Materials:

Chlorotrimethylgermane ((CHs)3GeCl)
Magnesium turnings

An alkyl or aryl halide (e.g., Bromobenzene)
Anhydrous diethyl ether

3M HCI (for workup)

Procedure:

All glassware must be rigorously dried in an oven and assembled while hot under an inert
atmosphere (e.g., nitrogen or argon).

Prepare the Grignard reagent by adding a solution of the alkyl/aryl halide in anhydrous
diethyl ether to magnesium turnings in a flask.

Once the Grignard reagent formation is complete, cool the solution in an ice bath.

Slowly add a solution of chlorotrimethylgermane in anhydrous diethyl ether to the Grignard
reagent with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

The reaction is quenched by the slow addition of aqueous 3M HCI.
The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure, and the product is purified by distillation or
chromatography.
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Grignard Reaction Workflow with (CH3)3GeCl

Applications in Catalysis and Materials Science
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Organogermanium compounds, often synthesized from chlorotrimethylgermane, are finding
increasing applications in catalysis and materials science. They can be used as precursors for
germanium-containing materials with interesting electronic and optical properties.[1] In
catalysis, organogermanium compounds can act as catalysts or as coupling partners in various
organic transformations.[6]

Spectroscopic Data

The structure of chlorotrimethylgermane can be confirmed using various spectroscopic
techniques.

Table 3: Spectroscopic Data for Chlorotrimethylgermane

Technique Observed Peaks / Signals Interpretation

All nine protons on the three
1H NMR Singlet at ~0.39 ppm (in CsHs) methyl groups are chemically

equivalent.[5]

15C NMR A single resonance is expected  The three methyl groups are
for the methyl carbons. chemically equivalent.

Strong absorptions ]
] Confirms the presence of
corresponding to C-H
FT-IR (Neat) ) ) methyl groups and the
stretching and bending, and _
) germanium-carbon bond.
Ge-C stretching.

Molecular ion peak and ) ) )
o , Provides information on the
characteristic fragmentation )
Mass Spec (El) ) ) molecular weight and
pattern involving the loss of )
) fragmentation pathways.
methyl groups and chlorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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